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Compound of Interest

Compound Name: Hiv-IN-3

Cat. No.: B12414891 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Hiv-IN-3 is a potent and selective, non-catalytic site integrase inhibitor (NCINI) of the human

immunodeficiency virus (HIV). By binding to a conserved allosteric pocket on the HIV integrase

enzyme, Hiv-IN-3 disrupts the proper formation of the integrase-viral DNA complex, a critical

step in the viral replication cycle. These application notes provide detailed protocols for the

preparation of Hiv-IN-3 solutions and guidelines for their appropriate storage to ensure

compound integrity and experimental reproducibility.

Data Summary
Quantitative data regarding the solubility and stability of Hiv-IN-3 are summarized in the tables

below. These values are essential for the accurate preparation of stock solutions and working

concentrations for various experimental applications.

Table 1: Hiv-IN-3 Solubility

Solvent Solubility at 25°C

Dimethyl Sulfoxide (DMSO) ≥ 50 mg/mL

Ethanol ~10 mg/mL

Phosphate-Buffered Saline (PBS), pH 7.4 < 0.1 mg/mL
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Table 2: Hiv-IN-3 Storage and Stability

Condition Form Duration Comments

-20°C Solid Powder ≥ 2 years
Protect from light and

moisture.

-20°C
DMSO Stock Solution

(10 mM)
Up to 6 months

Avoid repeated

freeze-thaw cycles.

Aliquot for single use.

4°C
DMSO Stock Solution

(10 mM)
Up to 1 week

For short-term

storage. Protect from

light.

Room Temperature Solid Powder
Stable for short

periods

Avoid prolonged

exposure to ambient

temperatures.

Experimental Protocols
Protocol 1: Preparation of Hiv-IN-3 Stock Solution (10
mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of Hiv-IN-3 in dimethyl

sulfoxide (DMSO), which is suitable for most in vitro cell-based assays.

Materials:

Hiv-IN-3 (powder form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Calibrated pipettes
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Procedure:

Equilibrate the Hiv-IN-3 vial to room temperature before opening to prevent moisture

condensation.

Weigh the required amount of Hiv-IN-3 powder in a sterile microcentrifuge tube. Note: The

molecular weight of Hiv-IN-3 should be used for accurate molarity calculations.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM.

For example, for 1 mg of Hiv-IN-3 with a molecular weight of 500 g/mol , add 200 µL of

DMSO.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the compound is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no visible particulates.

Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes to

minimize freeze-thaw cycles.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C, protected from light.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the dilution of the DMSO stock solution to prepare working concentrations

for use in cell-based assays.

Materials:

10 mM Hiv-IN-3 stock solution in DMSO

Appropriate cell culture medium (e.g., RPMI-1640, DMEM)

Sterile microcentrifuge tubes or 96-well plates
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Calibrated pipettes

Procedure:

Thaw a single-use aliquot of the 10 mM Hiv-IN-3 stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations. It is recommended to perform intermediate dilutions to ensure accuracy.

Ensure that the final concentration of DMSO in the cell culture medium is kept low (typically ≤

0.5%) to avoid solvent-induced cytotoxicity.

Prepare the working solutions fresh for each experiment and use them immediately. Do not

store diluted aqueous solutions of Hiv-IN-3.
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Caption: Workflow for Hiv-IN-3 solution preparation.
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Caption: Mechanism of Hiv-IN-3 action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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